Cas no 135995-47-0 (5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester)

• Product name: 5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• CAS No: 135995-47-0
• MF: C₁₁H₁₀N₂O₃
• MW: 218.2087
• CID: 1105233
• PubChem ID: 19701256

5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-formyl-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• Ethyl 5-formylimidazo[1,2-a]pyridine-2-carboxylate
• COVLNVRDIOHIOQ-UHFFFAOYSA-N
• 135995-47-0
• SCHEMBL8608783
• imidazo[1,2-a]pyridine-2-carboxylic acid,5-formyl-,ethyl ester

• MDL： MFCD12755331
• Inchi： InChI=1S/C11H10N2O3/c1-2-16-11(15)9-6-13-8(7-14)4-3-5-10(13)12-9/h3-7H,2H2,1H3
• InChI Key： COVLNVRDIOHIOQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CN2C(=N1)C=CC=C2C=O

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.7Ų